Cas no 924309-93-3 (2-Acetamidonon-8-enoic acid)

2-Acetamidonon-8-enoic acid structure

Product Name:2-Acetamidonon-8-enoic acid

CAS No:924309-93-3

MF:C₁₁H₁₉NO₃

MW:213.273463487625

MDL:MFCD17014859

CID:1089699

PubChem ID:16655536

Update Time:2025-09-22

2-Acetamidonon-8-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Acetamidonon-8-enoic acid
- 2-(acetylamino)non-8-enoic acid
- 8-Nonenoicacid,2-(acetylamino)-
- 8-Nonenoic acid,2-(acetylaMino)-
- 3154AH
- AK141293
- AX8281480
- VU0494737-1
- 2-(Acetylamino)-8-nonenoic acid (ACI)
- DTXSID60586517
- CS-M1673
- ZLB30993
- 924309-93-3
- AKOS015841061
- 8-Nonenoic acid, 2-(acetylamino)-, (2R)-
- 8-Nonenoic acid, 2-(acetylamino)-
- CS-14442
- 2-Acetamido-8-Nonenoic Acid
- 2-acetamidonon-8-enoicacid
- DB-103734
- SB75163
- SB75164
- F2145-0467
- SCHEMBL3777018
- MDL： MFCD17014859
- Inchi： 1S/C11H19NO3/c1-3-4-5-6-7-8-10(11(14)15)12-9(2)13/h3,10H,1,4-8H2,2H3,(H,12,13)(H,14,15)
- InChI Key： ZVOCMVHWFJWMEB-UHFFFAOYSA-N
- SMILES： O=C(C(CCCCCC=C)NC(C)=O)O

Computed Properties

Exact Mass: 213.13649347g/mol
Monoisotopic Mass: 213.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4
XLogP3: 2.1

2-Acetamidonon-8-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B400648-50mg	2-Acetamidonon-8-enoic Acid	924309-93-3		50mg	$ 50.00	2022-06-01
TRC	B400648-100mg	2-Acetamidonon-8-enoic Acid	924309-93-3		100mg	$ 65.00	2022-06-01
TRC	B400648-500mg	2-Acetamidonon-8-enoic Acid	924309-93-3		500mg	$ 160.00	2022-06-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A30990-1g	2-Acetamidonon-8-enoic acid	924309-93-3	95%	1g	¥2518.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A30990-250mg	2-Acetamidonon-8-enoic acid	924309-93-3	95%	250mg	¥1258.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A30990-100mg	2-Acetamidonon-8-enoic acid	924309-93-3	95%	100mg	¥758.0	2023-09-09
ChemScence	CS-M1673-5g	8-Nonenoic acid, 2-(acetylamino)-	924309-93-3		5g	$385.0	2022-04-26
ChemScence	CS-M1673-10g	8-Nonenoic acid, 2-(acetylamino)-	924309-93-3		10g	$660.0	2022-04-26
Chemenu	CM126351-1g	2-acetamidonon-8-enoic acid	924309-93-3	97%	1g	$***	2023-05-29
eNovation Chemicals LLC	D767337-100mg	2-Acetamidonon-8-enoic acid	924309-93-3	95+%	100mg	$165	2024-06-07

2-Acetamidonon-8-enoic acid Production Method

Production Method 1

924309-92-2

924309-93-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; rt; 16 h, 60 °C
1.2 Reagents: Citric acid ; 6 h, pH 4 - 5, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3.5

Reference

: Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor

Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 2

6940-78-9

1730-25-2

924309-93-3

Reaction Conditions

1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 2 h, 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water
2.1 Reagents: Cesium carbonate , Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide , Tetrahydrofuran ; 16 h, 80 °C; 80 °C → rt
3.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; rt; 16 h, 60 °C
3.2 Reagents: Citric acid ; 6 h, pH 4 - 5, 100 °C; 100 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3.5

Reference

: Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor

Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 3

924309-93-3

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Water ; 6 h, 60 °C; 16 h, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor

Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 4

110-52-1

1068-90-2

1730-25-2

924309-93-3

Reaction Conditions

1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 2 h, 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water
1.3 Reagents: Cesium carbonate , Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ; 16 h, 80 °C; 80 °C → rt
2.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; rt; 16 h, 60 °C
2.2 Reagents: Citric acid ; 6 h, pH 4 - 5, 100 °C; 100 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3.5

Reference

: Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor

Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 5

1068-90-2

929-21-5

924309-93-3

Reaction Conditions

1.1 Reagents: Cesium carbonate , Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide , Tetrahydrofuran ; 16 h, 80 °C; 80 °C → rt
2.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; rt; 16 h, 60 °C
2.2 Reagents: Citric acid ; 6 h, pH 4 - 5, 100 °C; 100 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3.5

Reference

: Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor

Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63